5-[4-(Allyloxy)-3-bromo-5-ethoxybenzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C22H19BrFNO4S
• Molecular Weight: 492.4 g/mol
• IUPAC Name: (5Z)-5-[(3-bromo-5-ethoxy-4-prop-2-enoxyphenyl)methylidene]-3-[(4-fluorophenyl)methyl]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C22H19BrFNO4S/c1-3-9-29-20-17(23)10-15(11-18(20)28-4-2)12-19-21(26)25(22(27)30-19)13-14-5-7-16(24)8-6-14/h3,5-8,10-12H,1,4,9,13H2,2H3/b19-12-
• InChI Key: WGVYNAWVPILXKP-UNOMPAQXSA-N
• Isomeric SMILES: CCOC1=C(C(=CC(=C1)/C=C\2/C(=O)N(C(=O)S2)CC3=CC=C(C=C3)F)Br)OCC=C
• SMILES: CCOC1=C(C(=CC(=C1)C=C2C(=O)N(C(=O)S2)CC3=CC=C(C=C3)F)Br)OCC=C

Description

5-[4-(Allyloxy)-3-bromo-5-ethoxybenzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione, also known as AEBT, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. AEBT belongs to the class of thiazolidinedione derivatives, which have been extensively studied for their antidiabetic, anticancer, and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of 5-[4-(Allyloxy)-3-bromo-5-ethoxybenzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione involves its interaction with various molecular targets in cells. 5-[4-(Allyloxy)-3-bromo-5-ethoxybenzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been found to activate the AMPK pathway, which is involved in the regulation of energy metabolism and glucose uptake. 5-[4-(Allyloxy)-3-bromo-5-ethoxybenzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has also been shown to inhibit the activity of various enzymes such as glycogen synthase kinase 3 beta (GSK3β), which is involved in the regulation of cell proliferation and apoptosis. 5-[4-(Allyloxy)-3-bromo-5-ethoxybenzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been found to induce apoptosis in cancer cells by activating the mitochondrial pathway, which involves the release of cytochrome c and the activation of caspases.
Biochemical and Physiological Effects
5-[4-(Allyloxy)-3-bromo-5-ethoxybenzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been found to have various biochemical and physiological effects in cells and tissues. 5-[4-(Allyloxy)-3-bromo-5-ethoxybenzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been shown to improve insulin sensitivity and glucose uptake in cells, which can help to reduce the risk of diabetes. 5-[4-(Allyloxy)-3-bromo-5-ethoxybenzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has also been found to inhibit the growth and proliferation of cancer cells, which can help to prevent the development and progression of cancer. 5-[4-(Allyloxy)-3-bromo-5-ethoxybenzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been shown to reduce the levels of oxidative stress and inflammation, which are known to contribute to the development of various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 5-[4-(Allyloxy)-3-bromo-5-ethoxybenzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione in lab experiments include its high potency and selectivity towards various molecular targets. 5-[4-(Allyloxy)-3-bromo-5-ethoxybenzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been found to have low toxicity and high stability, which makes it suitable for use in in vitro and in vivo experiments. However, the limitations of using 5-[4-(Allyloxy)-3-bromo-5-ethoxybenzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione in lab experiments include its high cost and limited availability. 5-[4-(Allyloxy)-3-bromo-5-ethoxybenzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione is a relatively new compound, and its synthesis method is complex and time-consuming, which makes it difficult to produce in large quantities.

Future Directions

The future directions for 5-[4-(Allyloxy)-3-bromo-5-ethoxybenzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione research include its further investigation for its potential therapeutic applications in various fields such as cancer, diabetes, and inflammation. 5-[4-(Allyloxy)-3-bromo-5-ethoxybenzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione can be modified to improve its potency and selectivity towards specific molecular targets. 5-[4-(Allyloxy)-3-bromo-5-ethoxybenzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione can also be used in combination with other drugs to enhance its therapeutic effects. The development of new methods for the synthesis of 5-[4-(Allyloxy)-3-bromo-5-ethoxybenzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione can help to reduce its cost and increase its availability for research and clinical use.
Conclusion
In conclusion, 5-[4-(Allyloxy)-3-bromo-5-ethoxybenzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione is a promising chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. 5-[4-(Allyloxy)-3-bromo-5-ethoxybenzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been studied for its antidiabetic, anticancer, and anti-inflammatory properties. 5-[4-(Allyloxy)-3-bromo-5-ethoxybenzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been found to activate the AMPK pathway, inhibit the activity of various enzymes, and induce apoptosis in cancer cells. 5-[4-(Allyloxy)-3-bromo-5-ethoxybenzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been shown to have various biochemical and physiological effects in cells and tissues. The future directions for 5-[4-(Allyloxy)-3-bromo-5-ethoxybenzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione research include its further investigation for its potential therapeutic applications and the development of new methods for its synthesis.

Synthesis Methods

The synthesis of 5-[4-(Allyloxy)-3-bromo-5-ethoxybenzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione involves the condensation of 3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione with 4-allyloxy-3-bromo-5-ethoxybenzaldehyde in the presence of a base catalyst. The reaction yields 5-[4-(Allyloxy)-3-bromo-5-ethoxybenzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione as a yellow solid, which can be purified by recrystallization. The purity of the compound can be confirmed by various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).

Scientific Research Applications

5-[4-(Allyloxy)-3-bromo-5-ethoxybenzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been studied for its potential therapeutic applications in various fields such as cancer, diabetes, and inflammation. In cancer research, 5-[4-(Allyloxy)-3-bromo-5-ethoxybenzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has shown promising results in inhibiting the growth and proliferation of cancer cells in vitro and in vivo. 5-[4-(Allyloxy)-3-bromo-5-ethoxybenzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been found to induce apoptosis (programmed cell death) in cancer cells by activating the mitochondrial pathway. In addition, 5-[4-(Allyloxy)-3-bromo-5-ethoxybenzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been shown to inhibit the migration and invasion of cancer cells by regulating the expression of various genes involved in these processes.
In diabetes research, 5-[4-(Allyloxy)-3-bromo-5-ethoxybenzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been studied for its potential antidiabetic properties. 5-[4-(Allyloxy)-3-bromo-5-ethoxybenzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been found to improve insulin sensitivity and glucose uptake in cells by activating the AMP-activated protein kinase (AMPK) pathway. 5-[4-(Allyloxy)-3-bromo-5-ethoxybenzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has also been shown to reduce the levels of oxidative stress and inflammation, which are known to contribute to the development of diabetes.
In inflammation research, 5-[4-(Allyloxy)-3-bromo-5-ethoxybenzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been studied for its potential anti-inflammatory properties. 5-[4-(Allyloxy)-3-bromo-5-ethoxybenzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has been found to inhibit the production of various pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. 5-[4-(Allyloxy)-3-bromo-5-ethoxybenzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione has also been shown to reduce the activation of nuclear factor kappa B (NF-κB), which is a key regulator of inflammation.